Cas no 23008-21-1 ((furan-3-ylmethyl)(methyl)amine)

• Product Name: (furan-3-ylmethyl)(methyl)amine
• CAS No: 23008-21-1
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD08065551
• CID: 851196
• PubChem ID: 13112617
• Update Time: 2025-06-11

(furan-3-ylmethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-3-yl)-N-methylmethanamine
• (3-Furylmethyl)methylamine
• (furan-3-ylmethyl)(methyl)amine
• N-(3-Furylmethyl)-N-methylamine
• N-methyl-3-Furanmethanamine
• 3-Furanmethanamine,N-methyl
• furan-3-ylmethyl-methyl-amine
• N-(3-Furylmethyl)-methylamin
• N-(fur-3-ylmethyl)-N-methylamine
• AKOS005638838
• CHEMBL4558396
• STK894731
• J-014938
• DTXSID20518733
• 3-Furanmethanamine, N-methyl-
• Z385447092
• YAA00821
• SCHEMBL178475
• 23008-21-1
• MFCD08065551
• [(furan-3-yl)methyl](methyl)amine
• F8880-0625
• BBL022012
• TS-01546
• EN300-52163
• SY014265
• AC5678

• MDL： MFCD08065551
• Inchi： 1S/C6H9NO/c1-7-4-6-2-3-8-5-6/h2-3,5,7H,4H2,1H3
• InChI Key： YDXZHRKIFGGQDE-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)CNC

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 128.0±15.0 °C at 760 mmHg
• Flash Point: 182.4±25.9 °C
• PSA: 25.17000
• LogP: 1.38990

(furan-3-ylmethyl)(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (furan-3-ylmethyl)(methyl)amine

Comprehensive Guide to (furan-3-ylmethyl)(methyl)amine (CAS No. 23008-21-1): Properties, Applications, and Industry Insights

(furan-3-ylmethyl)(methyl)amine, with the CAS number 23008-21-1, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This amine derivative, featuring a furan ring and methylamine moiety, exhibits unique physicochemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for novel drug candidates and biologically active molecules.

The compound's molecular structure combines the heterocyclic furan core with an N-methylamine functional group, creating interesting electronic properties. Recent studies suggest its utility in medicinal chemistry, particularly for designing CNS-targeting compounds due to the furan ring's ability to cross the blood-brain barrier. The amine functionality also provides opportunities for further derivatization, making 23008-21-1 a versatile intermediate in organic synthesis.

In the context of green chemistry advancements, (furan-3-ylmethyl)(methyl)amine has shown promise as a potential bio-based alternative to petroleum-derived amines. The furan ring, which can be sourced from biomass, aligns with growing industry demands for sustainable chemicals. This aspect has sparked interest among researchers working on renewable material development and eco-friendly synthesis routes.

From a spectroscopic characterization perspective, CAS 23008-21-1 displays distinctive NMR patterns and mass spectral features that aid in its identification. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. These physical properties contribute to its handling characteristics in laboratory settings and potential scale-up scenarios.

The synthetic accessibility of (furan-3-ylmethyl)(methyl)amine makes it attractive for high-throughput screening applications. Pharmaceutical companies are investigating its incorporation into combinatorial libraries for drug discovery programs. The compound's structural novelty offers opportunities to explore structure-activity relationships in various biological targets, particularly in neurological disorders and metabolic diseases research.

Recent patent literature reveals growing interest in furan-containing amines like 23008-21-1 for developing new therapeutic agents. The compound's pharmacophore potential is being evaluated in multiple drug classes, including GPCR modulators and enzyme inhibitors. Its balanced lipophilicity profile and molecular weight make it particularly suitable for small molecule drug design according to Lipinski's rule of five.

In material science applications, (furan-3-ylmethyl)(methyl)amine serves as a precursor for functional polymers and smart materials. The reactive amine group enables incorporation into polymeric networks, while the furan ring contributes π-conjugation properties. Researchers are exploring its use in developing conductive materials and sensors, particularly for biomedical detection systems.

Analytical methods for CAS 23008-21-1 typically involve HPLC analysis with UV detection or mass spectrometry. The compound shows characteristic chromatographic behavior that facilitates purity assessment during quality control procedures. Stability studies indicate proper storage under inert atmosphere at low temperatures helps maintain its integrity over extended periods.

The regulatory status of (furan-3-ylmethyl)(methyl)amine currently falls under general chemical classification, with no specific restrictions in most jurisdictions. However, researchers should consult local chemical regulations before procurement or use. The compound's safety profile suggests standard laboratory precautions are sufficient for handling, though comprehensive risk assessment is recommended for specific applications.

Looking ahead, 23008-21-1 presents exciting opportunities in drug discovery pipelines and advanced material development. Its combination of structural features and synthetic versatility positions it as a valuable tool for addressing current challenges in precision medicine and sustainable chemistry. As research continues, we anticipate new applications emerging for this interesting furan-based amine compound.